4-(2-(((4-Chlorobenzoyl)amino)acetyl)carbohydrazonoyl)-2-methoxyphenyl benzoate

Specification

• Molecular Formula: C24H20ClN3O5
• Molecular Weight: 465.9 g/mol
• IUPAC Name: [4-[(E)-[[2-[(4-chlorobenzoyl)amino]acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] benzoate
• Standard InChI: InChI=1S/C24H20ClN3O5/c1-32-21-13-16(7-12-20(21)33-24(31)18-5-3-2-4-6-18)14-27-28-22(29)15-26-23(30)17-8-10-19(25)11-9-17/h2-14H,15H2,1H3,(H,26,30)(H,28,29)/b27-14+
• Standard InChI Key: WCNRBXMUHSTGIR-MZJWZYIUSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CNC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=CC=C3
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=CC=C3

Introduction

The compound 4-(2-(((4-Chlorobenzoyl)amino)acetyl)carbohydrazonoyl)-2-methoxyphenyl benzoate is a synthetic organic molecule characterized by its complex structure, which includes functional groups such as benzoyl, amino, carbohydrazonoyl, and methoxyphenyl moieties. This compound holds potential for applications in medicinal chemistry due to its structural features that may interact with biological targets.

Synthesis

The synthesis of this compound typically involves multi-step reactions that integrate the following key intermediates:

• Chlorobenzoylation: Introduction of the chlorobenzoyl group through acylation.

• Carbohydrazonoyl Formation: Reaction involving hydrazine derivatives to introduce the carbohydrazonoyl moiety.

• Methoxyphenyl Coupling: Functionalization of the phenyl ring with a methoxy group.

• Final Esterification: Coupling with benzoic acid derivatives to form the benzoate ester.

Each step requires precise control of reaction conditions, including temperature and pH, to ensure high yields and purity.

Biological Significance

Although specific biological activity data for this compound is limited, structurally related molecules provide insights into its potential applications:

• Antimicrobial Activity: Compounds with similar carbohydrazonoyl and benzoyl functionalities have shown promising antimicrobial properties against Gram-positive and Gram-negative bacteria.

• Anticancer Potential: The presence of aromatic amides and hydrazones in related compounds suggests possible antiproliferative activity.

• Toxicity Profile: The compound is classified under GHS Hazard Statement H413, indicating potential environmental concerns due to aquatic toxicity.

Analytical Characterization

To confirm the structure and purity of the compound, the following techniques are commonly employed:

Technique	Purpose
NMR Spectroscopy	Identification of functional groups and connectivity
IR Spectroscopy	Detection of characteristic bonds (e.g., C=O, N-H)
Mass Spectrometry	Determination of molecular weight
Elemental Analysis	Verification of molecular formula

Safety Considerations

The compound's classification as an "Aquatic Chronic 4" hazard necessitates careful handling to minimize environmental impact:

• Avoid release into water systems.

• Dispose of waste according to local regulations (P273, P501).